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Compound of Interest

Compound Name: 3-Acetyl-2,5-dimethylthiophene

Cat. No.: B1297827

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the molecular structure, weight, and other
critical physicochemical properties of 3-Acetyl-2,5-dimethylthiophene, a compound of interest
in flavor chemistry and synthetic organic chemistry.

Molecular Structure and Identification

3-Acetyl-2,5-dimethylthiophene is classified as an aryl alkyl ketone.[1] Its structure consists
of a thiophene ring substituted with two methyl groups at positions 2 and 5, and an acetyl group
at position 3.[1][2] This compound is achiral, meaning it does not have a non-superimposable
mirror image.[3]

The chemical structure and identifiers are crucial for unambiguous documentation and
database searches. The IUPAC name for this compound is 1-(2,5-dimethylthiophen-3-
yhethanone.[1][2][4] It is registered under the CAS number 2530-10-1.[4][5][6]

Below is a graphical representation of the logical relationship between the compound's nhame,
its structural representation (SMILES), and its key identifiers.
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Caption: Logical diagram illustrating the key identifiers for 3-Acetyl-2,5-dimethylthiophene.

Physicochemical Properties

A summary of the key quantitative data for 3-Acetyl-2,5-dimethylthiophene is presented in
the table below for easy reference and comparison.

Property Value Source

Molecular Formula CsH100S [21[31[41[5]

Molecular Weight 154.23 g/mol [31[6]1[7]
Colorless to pale yellow or

Appearance . [51[6]
orange liquid

Density 1.086 g/mL at 25 °C [61[7]

Boiling Point 105-108 °C at 15 mmHg [6][7]

Flash Point >93.33 °C (> 200 °F) [51[7]

Refractive Index 1.544 at 20 °C [5][7]

- Soluble in alcohol; Insoluble in

Solubility [71[8]

water
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Experimental Protocols

While specific, detailed experimental protocols for this exact compound are not readily
available in the search results, its synthesis and characterization would follow standard organic
chemistry techniques. For instance, its application in the synthesis of heterocyclic ketimines
has been noted.[8] A general workflow for such a process is outlined below.

General Experimental Workflow for Synthesis and Characterization:
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Caption: A generalized workflow for the synthesis and characterization of an organic
compound.

Methodology Details:

¢ Synthesis: The synthesis of derivatives like thiosemicarbazones and semicarbazones
involves reacting 3-Acetyl-2,5-dimethylthiophene with the appropriate nucleophile, typically
under reflux in a suitable solvent like ethanol.

« Purification: After the reaction, the product would be isolated through techniques such as
extraction and then purified, commonly by recrystallization or column chromatography, to
remove unreacted starting materials and byproducts.

o Characterization: The identity and purity of the final compound would be confirmed using a
suite of analytical technigques:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon-hydrogen
framework.

o Infrared (IR) Spectroscopy: To identify functional groups, particularly the ketone carbonyl
group.

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

o Physical Constant Measurement: Comparing experimentally determined boiling point,
density, and refractive index with literature values serves as an additional confirmation of
identity and purity.

Biological and Industrial Relevance

3-Acetyl-2,5-dimethylthiophene is recognized as a flavoring agent.[5] It has been identified in
boiled and cooked beef and is used in food products to impart roasted nut, chocolate, and
meaty flavors.[5][8] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has
evaluated this substance and concluded that it poses no safety concern at current levels of
intake when used as a flavoring agent.[2]
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Currently, there is no readily available information linking 3-Acetyl-2,5-dimethylthiophene to
specific biological signaling pathways. Its primary role and area of study are within the food and
flavor industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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